1,2,2,6,6-Pentamethyl-piperidin-4-one oxime

• CAS No.: 6636-23-3
• Molecular Formula: C10H20N2O
• Molecular Weight: 184.28 g/mol
• IUPAC Name: N-(1,2,2,6,6-pentamethylpiperidin-4-ylidene)hydroxylamine
• InChI: InChI=1S/C10H20N2O/c1-9(2)6-8(11-13)7-10(3,4)12(9)5/h13H,6-7H2,1-5H3
• InChI Key: FRVVZVCAWWGTOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=NO)CC(N1C)(C)C)C

Description

1,2,2,6,6-Pentamethyl-piperidin-4-one oxime is a useful research compound. Its molecular formula is C10H20N2O and its molecular weight is 184.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A suspension of 1,2,2,6,6-pentamethyl-4-piperidone hydroiodide (3 g, 10.1 mmol) and hydroxylamine hydrochloride (980 mg, 14 mmol) in water (6 ml) was stirred at RT for 15 minutes. Solid NaOH was added until basic pH and thickening of the suspension. Water (3 ml) was added and stirring at RT was continued overnight. The suspension was filtered and the solid washed with water (few ml) and dried. The solid was then dissolved in Et2O, the solution was dried (MgSO4) and concentrated to give after drying pure title compound (1.55 g, 8.41 mmol, yield 83.3%) as white crystals.

Synthesis routes and methods III

Procedure details

1,2,2,6,6-Pentamethyl-piperidin-4-one oxime was prepared from 1,2,2,6,6-pentamethyl-piperidin-4-one and hydroxylamine hydrochloride using conditions of General Method 1. 1H NMR (250 MHz, CHLOROFORM-d) δ 2.52 (2H, s), 2.28 (3H, s), 2.21 (2H, s), 1.12 (6H, s), 1.11 (6H, s).